[[1-(Phenylselanyl)cyclohexyl]selanyl]benzene

• Molecular Formula: C18H20Se2
• Molecular Weight: 394.3 g/mol
• IUPAC Name: (1-phenylselanylcyclohexyl)selanylbenzene
• InChI: InChI=1S/C18H20Se2/c1-4-10-16(11-5-1)19-18(14-8-3-9-15-18)20-17-12-6-2-7-13-17/h1-2,4-7,10-13H,3,8-9,14-15H2
• InChI Key: UOSJNQNAVMMKRC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)([Se]C2=CC=CC=C2)[Se]C3=CC=CC=C3

Description

[[1-(Phenylselanyl)cyclohexyl]selanyl]benzene: is an organoselenium compound with the molecular formula C18H20Se2 and a molecular weight of 394.28 g/mol . This compound is characterized by the presence of selenium atoms, which are known for their unique chemical properties and biological activities .

Preparation Methods

The synthesis of [[1-(Phenylselanyl)cyclohexyl]selanyl]benzene typically involves the reaction of cyclohexylselenol with phenylselenyl chloride under controlled conditions . The reaction is carried out in an inert atmosphere to prevent oxidation of the selenium atoms. The product is then purified using standard techniques such as recrystallization or chromatography . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity .

Chemical Reactions Analysis

[[1-(Phenylselanyl)cyclohexyl]selanyl]benzene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form diselenides or selenoxides, depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the selenium atoms to lower oxidation states.

Substitution: The phenyl and cyclohexyl groups can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common reagents used in these reactions include hydrogen peroxide for oxidation and sodium borohydride for reduction . The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

[[1-(Phenylselanyl)cyclohexyl]selanyl]benzene has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of carbon-selenium bonds.

Biology: The compound’s selenium content makes it useful in studies related to selenium’s biological roles and its potential as an antioxidant.

Medicine: Research has explored its potential as an anticancer agent due to selenium’s known anticancer properties.

Industry: It is used in the development of materials with unique electronic properties due to the presence of selenium.

Mechanism of Action

The mechanism of action of [[1-(Phenylselanyl)cyclohexyl]selanyl]benzene involves the interaction of selenium atoms with biological molecules. Selenium can form selenoproteins, which play crucial roles in antioxidant defense and redox regulation . The compound may also interact with cellular pathways involved in cancer cell proliferation and apoptosis .

Comparison with Similar Compounds

Similar compounds to [[1-(Phenylselanyl)cyclohexyl]selanyl]benzene include:

Diphenyl diselenide: Another organoselenium compound with two phenyl groups attached to selenium atoms.

Selenocysteine: A naturally occurring amino acid containing selenium.

Ebselen: A synthetic organoselenium compound with antioxidant properties.

This compound is unique due to its specific structure, which combines a cyclohexyl group with phenylselenyl groups, providing distinct chemical and biological properties .